Cas no 845803-97-6 (1-(4-fluorobenzenesulfonyl)-3-(furan-2-yl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline)

• Product Name: 1-(4-fluorobenzenesulfonyl)-3-(furan-2-yl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline
• CAS No: 845803-97-6
• MF: C₂₀H₁₅FN₄O₃S
• MW: 410.421506166458
• CID: 5438009
• Update Time: 2025-07-23

1-(4-fluorobenzenesulfonyl)-3-(furan-2-yl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)sulfonyl-1-(furan-2-ylmethyl)-2H-imidazo[4,5-b]quinoxaline
• 1-(4-fluorobenzenesulfonyl)-3-(furan-2-yl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline

• Inchi： 1S/C20H15FN4O3S/c21-14-7-9-16(10-8-14)29(26,27)25-13-24(12-15-4-3-11-28-15)19-20(25)23-18-6-2-1-5-17(18)22-19/h1-11H,12-13H2
• InChI Key： MLGULMDNMSEBSV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2N(CC3=CC=CO3)CN(S(C3=CC=C(F)C=C3)(=O)=O)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-(4-fluorobenzenesulfonyl)-3-(furan-2-yl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline

Comprehensive Overview of 1-(4-fluorobenzenesulfonyl)-3-(furan-2-yl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline (CAS No. 845803-97-6)

1-(4-fluorobenzenesulfonyl)-3-(furan-2-yl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline (CAS No. 845803-97-6) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule combines a quinoxaline core with imidazole and furan moieties, making it a versatile scaffold for drug discovery and functional material design. Its unique sulfonyl and fluorobenzene groups contribute to its potential bioactivity and stability, aligning with current trends in targeted therapy and sustainable chemistry.

In recent years, researchers have focused on imidazo[4,5-b]quinoxaline derivatives due to their diverse pharmacological properties, including kinase inhibition and antimicrobial activity. The incorporation of a furan-2-ylmethyl group in this compound enhances its lipophilicity, which is crucial for improving bioavailability—a key concern in modern drug development. Meanwhile, the 4-fluorobenzenesulfonyl moiety may influence metabolic stability, addressing the industry's growing demand for compounds with optimized pharmacokinetic profiles.

The synthesis of CAS 845803-97-6 typically involves multi-step organic reactions, highlighting the importance of green chemistry principles in its production. As environmental sustainability becomes a priority, researchers are exploring catalytic methods to reduce waste and energy consumption during the preparation of such complex molecules. This aligns with frequent search queries like "eco-friendly synthesis of heterocyclic compounds" and "green chemistry in pharmaceutical manufacturing."

From a materials science perspective, the π-conjugated system in this compound's structure suggests potential applications in organic electronics. The quinoxaline-imidazole framework could contribute to charge transport properties, making it relevant to searches about "organic semiconductors for flexible electronics" and "small molecule materials for OLEDs." These applications resonate with the booming interest in wearable technology and next-generation display solutions.

Analytical characterization of 1-(4-fluorobenzenesulfonyl)-3-(furan-2-yl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity and stability data are particularly valuable to researchers investigating "structure-activity relationships" in medicinal chemistry—a consistently trending topic in scientific literature and patent filings.

In the context of drug discovery, this compound's structural features position it as a potential scaffold for addressing unmet medical needs. The presence of both hydrogen bond acceptors and aromatic systems makes it suitable for interaction with various biological targets, responding to frequent searches about "multi-target drug design" and "fragment-based drug discovery." These approaches are revolutionizing treatment strategies for complex diseases.

Regulatory considerations for CAS 845803-97-6 emphasize proper handling and disposal in laboratory settings, though it doesn't fall under restricted categories. This addresses common queries about "chemical safety protocols" while maintaining compliance with international standards. The compound's stability data and storage requirements are particularly relevant to laboratory managers optimizing their chemical inventory systems.

Future research directions for this compound may explore its potential in combination therapies or as a building block for more complex architectures. The scientific community's growing interest in "molecular hybrids" and "privileged structures" in medicinal chemistry suggests that derivatives of imidazo[4,5-b]quinoxaline will continue to be valuable tools in both academic and industrial research settings.

Commercial availability of 845803-97-6 through specialty chemical suppliers caters to the needs of research institutions and pharmaceutical companies engaged in early-stage discovery programs. This responds to practical search queries about "source rare chemical compounds" while highlighting the importance of reliable supply chains in scientific innovation.

In summary, 1-(4-fluorobenzenesulfonyl)-3-(furan-2-yl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline represents an intriguing case study in modern heterocyclic chemistry, bridging pharmaceutical applications and materials science. Its structural complexity and functional group diversity make it a compelling subject for ongoing research across multiple disciplines, reflecting the interdisciplinary nature of contemporary scientific inquiry.